TCS-OX2-29
TCS-OX2-29
Orexin receptors R1 (OX1R) and OX2R mediate the action of the neuropeptides orexin A and orexin B. TCX-OX2-29 is an antagonist of OX2R (pKi = 7.5) that exhibits >250-fold selectivity for hOX2R compared with hOX1R (IC50s = 40 nM and >10,000 nM, respectively). It blocks the inhibitory action of orexin A on forskolin-induced cAMP formation.
Brand Name:
Vulcanchem
CAS No.:
1610882-30-8
VCID:
VC0160757
InChI:
InChI=1S/C23H31N3O3.ClH/c1-23(2,3)21(25-14-16-6-9-24-10-7-16)22(27)26-11-8-17-12-19(28-4)20(29-5)13-18(17)15-26;/h6-7,9-10,12-13,21,25H,8,11,14-15H2,1-5H3;1H/t21-;/m1./s1
SMILES:
CC(C)(C)C(C(=O)N1CCC2=CC(=C(C=C2C1)OC)OC)NCC3=CC=NC=C3.Cl
Molecular Formula:
C23H31N3O3 • HCl
Molecular Weight:
434
TCS-OX2-29
CAS No.: 1610882-30-8
Reference Standards
VCID: VC0160757
Molecular Formula: C23H31N3O3 • HCl
Molecular Weight: 434
CAS No. | 1610882-30-8 |
---|---|
Product Name | TCS-OX2-29 |
Molecular Formula | C23H31N3O3 • HCl |
Molecular Weight | 434 |
IUPAC Name | (2S)-1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-3,3-dimethyl-2-(pyridin-4-ylmethylamino)butan-1-one;hydrochloride |
Standard InChI | InChI=1S/C23H31N3O3.ClH/c1-23(2,3)21(25-14-16-6-9-24-10-7-16)22(27)26-11-8-17-12-19(28-4)20(29-5)13-18(17)15-26;/h6-7,9-10,12-13,21,25H,8,11,14-15H2,1-5H3;1H/t21-;/m1./s1 |
Standard InChIKey | NHKNHFJTMINMBP-ZMBIFBSDSA-N |
SMILES | CC(C)(C)C(C(=O)N1CCC2=CC(=C(C=C2C1)OC)OC)NCC3=CC=NC=C3.Cl |
Description | Orexin receptors R1 (OX1R) and OX2R mediate the action of the neuropeptides orexin A and orexin B. TCX-OX2-29 is an antagonist of OX2R (pKi = 7.5) that exhibits >250-fold selectivity for hOX2R compared with hOX1R (IC50s = 40 nM and >10,000 nM, respectively). It blocks the inhibitory action of orexin A on forskolin-induced cAMP formation. |
Synonyms | (2S)-1-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)-3,3-dimethyl-2-[(4-pyridinylmethyl)amino]-1-butanone, monohydrochloride |
Reference | 1.Mould, R.,Brown, J.,Marshall, F.H., et al. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands. British Journal of Pharmacology 171(2), 351-363 (2014). |
PubChem Compound | 53302033 |
Last Modified | Nov 11 2021 |
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